Cas no 1443343-81-4 (ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE)

ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE is a sulfur-containing ester compound with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a thioether and thioester linkage, contributing to its reactivity in nucleophilic substitution and coupling reactions. The compound is valued for its role in constructing heterocyclic frameworks and as a precursor in agrochemical and medicinal chemistry research. Its stability under controlled conditions and compatibility with various reaction conditions make it a versatile reagent. The presence of both methylthio and phenylthio groups enhances its utility in selective transformations, offering synthetic flexibility for advanced chemical synthesis.
ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE structure
1443343-81-4 structure
Product Name:ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE
CAS No:1443343-81-4
MF:C11H12O3S2
MW:256.341180801392
MDL:MFCD15145770
CID:5219084
Update Time:2026-03-06

ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE Chemical and Physical Properties

Names and Identifiers

    • ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE
    • Acetic acid, 2-[[2-(methylthio)phenyl]thio]-2-oxo-, ethyl ester
    • MDL: MFCD15145770
    • Inchi: 1S/C11H12O3S2/c1-3-14-10(12)11(13)16-9-7-5-4-6-8(9)15-2/h4-7H,3H2,1-2H3
    • InChI Key: JGRLRZZKTJFQOE-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(SC1=CC=CC=C1SC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6

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Additional information on ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE

Comprehensive Guide to ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE (CAS No. 1443343-81-4)

ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE (CAS No. 1443343-81-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique thioester and oxoacetate functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and green chemistry initiatives.

The molecular structure of ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE features a methylthio group attached to a phenyl ring, which is further linked to a thioester moiety. This configuration imparts distinct reactivity, making it valuable for constructing complex molecules. Recent studies highlight its role in catalyzed reactions, where it acts as a precursor for bioactive compounds. The compound's stability under various conditions also makes it suitable for high-throughput synthesis and industrial-scale production.

One of the most compelling aspects of ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE is its application in pharmaceutical research. Scientists are exploring its derivatives for potential antimicrobial and anti-inflammatory properties. With the rise of antibiotic resistance, the demand for novel drug scaffolds has surged, positioning this compound as a promising candidate. Additionally, its compatibility with sustainable synthesis methods aligns with the growing emphasis on eco-friendly chemistry.

In the agrochemical sector, ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE is being investigated for its role in developing next-generation pesticides and herbicides. Its ability to modulate biological pathways offers a pathway to more effective and environmentally benign crop protection solutions. This aligns with global trends toward precision agriculture and reduced chemical footprints.

From a commercial perspective, the market for ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE is expanding, driven by its diverse applications. Suppliers and manufacturers are focusing on scalable production techniques to meet the rising demand. Quality control and regulatory compliance remain critical, ensuring that the compound meets stringent industry standards for purity and performance.

For researchers and businesses seeking reliable information on ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE, understanding its synthetic routes and handling protocols is essential. Proper storage conditions, typically under inert atmospheres and low temperatures, are recommended to maintain its stability. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and structural integrity.

In summary, ETHYL 2-((2-(METHYLTHIO)PHENYL)THIO)-2-OXOACETATE (CAS No. 1443343-81-4) represents a cutting-edge compound with broad utility across multiple industries. Its unique chemical properties, combined with its relevance to contemporary research and industrial applications, make it a subject of ongoing exploration. As advancements in synthetic chemistry continue, this compound is poised to play a pivotal role in shaping future innovations.

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